Cas no 347908-50-3 (1-Piperazinecarbothioamide,N-ethyl-4-methyl-)

1-Piperazinecarbothioamide,N-ethyl-4-methyl- structure
347908-50-3 structure
Product Name:1-Piperazinecarbothioamide,N-ethyl-4-methyl-
CAS No:347908-50-3
MF:C8H17N3S
MW:187.305680036545
CID:302720
Update Time:2024-01-27

1-Piperazinecarbothioamide,N-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarbothioamide,N-ethyl-4-methyl-
    • 1-Piperazinecarbothioamide,N-ethyl-4-methyl-(9CI)
    • N-Ethyl-4-methyl-1-piperazinecarbothioamide
    • Inchi: 1S/C8H17N3S/c1-3-9-8(12)11-6-4-10(2)5-7-11/h3-7H2,1-2H3,(H,9,12)
    • InChI Key: IKFGASOKNGAZHX-UHFFFAOYSA-N
    • SMILES: N1(C(=S)NCC)CCN(C)CC1

Computed Properties

  • Exact Mass: 187.11451
  • Monoisotopic Mass: 187.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 18.51
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